Cas no 40239-67-6 (9-Acridinamine, 1-nitro-N-phenyl-)

• Product Name: 9-Acridinamine, 1-nitro-N-phenyl-
• CAS No: 40239-67-6
• MF: C₁₉H₁₃N₃O₂
• MW: 315.325423955917
• CID: 324024
• PubChem ID: 71362287
• Update Time: 2025-04-19

9-Acridinamine, 1-nitro-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• 9-Acridinamine, 1-nitro-N-phenyl-
• 1-nitro-N-phenylacridin-9-amine
• DTXSID20785923
• 40239-67-6

• Inchi： 1S/C19H13N3O2/c23-22(24)17-12-6-11-16-18(17)19(20-13-7-2-1-3-8-13)14-9-4-5-10-15(14)21-16/h1-12H,(H,20,21)
• InChI Key： IXBPZHYFIHSTFO-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC2C1=C(C1C=CC=CC=1N=2)NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 315.100776666g/mol
• Monoisotopic Mass: 315.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 70.7Ų